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Compound of Interest

Compound Name:
3,5-Dimethyl-2-

methoxyacetophenone

CAS No.: 147623-18-5; 55169-98-7

Cat. No.: B2457890

Get Quote

Executive Summary & Chemical Identity[1][2]
3,5-Dimethyl-2-methoxyacetophenone (CAS: 55169-98-7) is a specialized aromatic ketone

used primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its

structural motif—an acetophenone core substituted with a methoxy group and two methyl

groups—imparts specific electronic and steric properties valuable for building complex

pharmacophores.

This guide moves beyond the standard SDS to provide a mechanistic understanding of the

hazards, stability profiles, and operational protocols required for safe laboratory handling.
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Parameter Detail

Chemical Name 3,5-Dimethyl-2-methoxyacetophenone

Synonyms
1-(2-methoxy-3,5-dimethylphenyl)ethanone; 2'-

Methoxy-3',5'-dimethylacetophenone

CAS Number 55169-98-7

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

SMILES CC1=CC(=C(C(=C1)C)OC)C(=O)C

Structural Class Substituted Acetophenone / Anisole Derivative

Hazard Profiling: Mechanistic Insights
Standard GHS classifications list hazards, but they rarely explain why a molecule behaves that

way. Understanding the mechanism is key to effective risk mitigation.

GHS Classification & Mechanistic Basis
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Hazard Code Classification Mechanistic Explanation

H302 Harmful if Swallowed

Bioavailability: Acetophenone

derivatives are lipophilic,

allowing rapid absorption

through the gastrointestinal

tract. Once absorbed,

metabolic activation (often via

CYP450 enzymes) can

produce reactive intermediates

that deplete glutathione or bind

to cellular proteins.

H315 Causes Skin Irritation

Dermal Penetration: The

methoxy and methyl groups

increase lipophilicity (LogP >

2.5 estimated), facilitating

penetration of the stratum

corneum. The ketone moiety

can react with skin proteins

(Schiff base formation) or

cause defatting, leading to

erythema and inflammation.

H319 Causes Serious Eye Irritation

Mucosal Sensitivity: Direct

contact disrupts the tear film

lipid layer. The compound acts

as a solvent and irritant to the

corneal epithelium, triggering

an immediate pain response

and potential conjunctivitis.

H335 May Cause Respiratory

Irritation

Volatility & Reactivity: While

not highly volatile, aerosols or

dusts generated during

weighing can deposit in the

upper respiratory tract.

Localized irritation occurs due
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to the compound's interaction

with mucosal membranes.

Risk Mitigation & Handling Protocols
Effective safety is not just about wearing gloves; it is about engineering controls and workflow

design.

Engineering Controls
Primary Containment: All handling of open containers (weighing, transfer) must occur within

a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Atmosphere: For large-scale synthesis (>50g), handle under an inert atmosphere (Nitrogen

or Argon) to prevent moisture absorption and potential oxidative degradation, although the

compound is relatively stable in air.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 (for solids) or half-mask respirator with organic vapor

cartridges (if heating/nebulizing).

Dermal: Nitrile gloves (minimum thickness 0.11 mm) are generally sufficient for incidental

splash protection. For prolonged contact, use Silver Shield® or Viton® laminates.

Ocular: Chemical splash goggles. Safety glasses are insufficient due to the risk of liquid

splash or dust migration.

Visualized Handling Workflow
The following diagram outlines the logical flow for handling this compound to minimize

exposure risks.
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Start: Material Retrieval

Inspect Container
(Crystals/Residue on Cap?)

Don PPE:
Nitrile Gloves + Goggles + Lab Coat

Transfer to Fume Hood
(Face Velocity > 80 fpm)

Weighing Protocol
(Use Anti-Static Balance)

Open Sash 18 inches

Solubilization
(Add Solvent immediately to suppress dust)

Minimize Air Exposure

Decontaminate Area
(Soap + Water Wash)

Waste Disposal
(Non-Halogenated Organic)

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) workflow for handling 3,5-Dimethyl-2-
methoxyacetophenone in a research setting.
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Emergency Response Protocols
In the event of exposure, immediate and correct action is critical. The following decision tree

guides the response to spills or bodily contact.

Incident Detected Identify Exposure Type

Skin Contact

Eye Contact

Inhalation

Bench Spill

Wash with Soap & Water
(15 mins) - NO Solvents

Flush at Eyewash Stn
(15 mins, hold eyelids open)

Move to Fresh Air
Support Breathing

Absorb with Vermiculite
Place in sealed bag

Seek Medical Attention
(Bring SDS)

If irritation persists

Always

If dyspnea occurs

Hazardous Waste StreamDispose as Haz Waste

Click to download full resolution via product page

Figure 2: Emergency response decision matrix. Note: Never use solvents (ethanol/acetone) to

wash skin, as this enhances absorption.

Physicochemical Properties[1][5][6][7][8][9]
Note: Experimental data for this specific isomer is limited. Values marked with () are predicted

based on structural analogs (e.g., 2',4'-dimethylacetophenone).*
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Property Value / Description Source/Note

Physical State Solid (low melting) or Liquid
Analogous compounds melt

30–50°C

Boiling Point ~240–250 °C (estimated) Based on MW and polarity

Melting Point ~30–45 °C (estimated)

Flash Point > 100 °C Predicted (Closed Cup)

Density ~1.05 – 1.09 g/cm³

Solubility (Water) Insoluble / Very Low Lipophilic nature

Solubility (Organic)
Soluble in Ethanol, DCM, Ethyl

Acetate
Standard for acetophenones

Partition Coeff (LogP) ~2.5 – 3.0 Predicted

Stability & Reactivity
Chemical Stability
Stable under recommended storage conditions (Ambient temperature, dry, dark).

Conditions to Avoid[12][13][14][15][16]
Light: Acetophenones can undergo photochemical changes (Norrish type reactions) upon

prolonged UV exposure. Store in amber vials.

Heat: Avoid temperatures >50°C unless under reflux.

Incompatible Materials
Strong Oxidizing Agents: Can oxidize the methyl groups to carboxylic acids or the methoxy

group.

Strong Bases: The alpha-protons (on the acetyl group) are acidic. Strong bases (e.g., NaH,

LDA) will deprotonate this position, leading to enolate formation. While this is useful for

synthesis, uncontrolled contact causes exothermic reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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